Cas no 1499810-91-1 (1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine)
1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine
- 1499810-91-1
- EN300-2072710
- AKOS019738069
- 1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine
-
- Inchi: 1S/C10H12N4S/c11-10(4-2-5-10)9-12-8(13-14-9)7-3-1-6-15-7/h1,3,6H,2,4-5,11H2,(H,12,13,14)
- InChI Key: PNDHTPJMGQHXBH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NNC(C2(CCC2)N)=N1
Computed Properties
- Exact Mass: 220.07826757g/mol
- Monoisotopic Mass: 220.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 95.8Ų
1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2072710-0.05g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-2072710-0.1g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-2072710-0.25g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-2072710-0.5g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-2072710-1.0g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 1g |
$1029.0 | 2023-05-27 | ||
| Enamine | EN300-2072710-2.5g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-2072710-5.0g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 5g |
$2981.0 | 2023-05-27 | ||
| Enamine | EN300-2072710-10.0g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 10g |
$4421.0 | 2023-05-27 | ||
| Enamine | EN300-2072710-1g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-2072710-5g |
1-[5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl]cyclobutan-1-amine |
1499810-91-1 | 5g |
$2981.0 | 2023-09-16 |
1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine
Comprehensive Overview of 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine (CAS No. 1499810-91-1)
The compound 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine (CAS No. 1499810-91-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive combination of a thiophene ring, a 1,2,4-triazole moiety, and a cyclobutylamine group makes it a promising candidate for various applications, particularly in the development of novel therapeutics. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapy.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine due to their versatility in drug design. The thiophene ring, a common feature in many FDA-approved drugs, contributes to enhanced binding affinity and metabolic stability. Meanwhile, the 1,2,4-triazole scaffold is known for its broad pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This dual functionality positions the compound as a subject of intense study in structure-activity relationship (SAR) analyses.
From a synthetic perspective, the preparation of 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine involves multi-step organic reactions, often leveraging cross-coupling methodologies and cyclization techniques. Its CAS No. 1499810-91-1 serves as a critical identifier in chemical databases, facilitating research reproducibility and collaboration. Given the rising demand for small-molecule drugs, this compound’s synthetic accessibility and modular structure make it a valuable building block in combinatorial chemistry libraries.
The pharmacological potential of 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine is further underscored by its compatibility with modern high-throughput screening (HTS) platforms. As the pharmaceutical industry shifts toward AI-driven drug discovery, compounds with well-defined molecular descriptors (e.g., logP, polar surface area) are highly sought after. This molecule’s balanced lipophilicity and hydrogen-bonding capacity align with Lipinski’s Rule of Five, enhancing its drug-likeness profile.
Beyond its therapeutic applications, 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine has also been investigated in material science, particularly in the development of organic semiconductors. The thiophene unit’s electron-rich nature and the triazole ring’s planar geometry contribute to interesting electronic properties, making it a candidate for optoelectronic devices. This interdisciplinary relevance highlights the compound’s versatility beyond traditional medicinal chemistry.
In conclusion, 1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine (CAS No. 1499810-91-1) represents a compelling case study in the convergence of drug discovery, synthetic chemistry, and materials science. Its structural features and multifunctional attributes resonate with contemporary research priorities, including personalized medicine and sustainable chemistry. As scientific inquiries into its properties expand, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.
1499810-91-1 (1-5-(thiophen-2-yl)-1H-1,2,4-triazol-3-ylcyclobutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)